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Compound of Interest

Compound Name: 2-(6-Bromo-1H-indol-3-yl)ethanol

Cat. No.: B1287303 Get Quote

Introduction
This document provides a concise technical overview of the molecular weight and related

physicochemical properties of 2-(6-Bromo-1H-indol-3-yl)ethanol. This compound is an indole

derivative of interest in medicinal chemistry and pharmacological research due to its unique

structural features, including a bromine substituent on the indole ring.[1] Its molecular weight is

a fundamental parameter for quantitative analysis, solution preparation, and interpretation of

experimental results.

Molecular Properties
The molecular properties of 2-(6-Bromo-1H-indol-3-yl)ethanol have been determined based

on its chemical structure. The key quantitative data are summarized in the table below.

Parameter Value Reference

Molecular Formula C₁₀H₁₀BrNO [1][2][3]

Molecular Weight 240.10 g/mol [1][2]

Exact Mass 238.99458 Da [2]

CAS Number 214915-72-7 [1][2]
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Methodology:

The molecular weight of a compound is a calculated value derived from its molecular formula

and the standard atomic weights of its constituent elements. The calculation is performed as

follows:

Identify the Molecular Formula: The molecular formula for 2-(6-Bromo-1H-indol-3-
yl)ethanol is C₁₀H₁₀BrNO.[1][2][3]

Determine Atomic Composition: The formula indicates the molecule contains:

10 Carbon (C) atoms

10 Hydrogen (H) atoms

1 Bromine (Br) atom

1 Nitrogen (N) atom

1 Oxygen (O) atom

Summation of Atomic Weights: The molecular weight is the sum of the atomic weights of all

atoms in the molecule. Using the standard atomic weights from the IUPAC Periodic Table:

(10 × 12.011) + (10 × 1.008) + (1 × 79.904) + (1 × 14.007) + (1 × 15.999) = 240.10 g/mol

Experimental Verification:

While the theoretical molecular weight is calculated, it can be experimentally confirmed using

techniques such as mass spectrometry. In this method, the compound is ionized, and the

mass-to-charge ratio (m/z) of the resulting ions is measured. The exact mass (monoisotopic

mass) provided in Table 1 is particularly relevant for high-resolution mass spectrometry

analysis.

Visualization of Molecular Composition
The following diagram illustrates the relationship between the elemental components of 2-(6-
Bromo-1H-indol-3-yl)ethanol and its final calculated molecular weight.
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C₁₀H₁₀BrNO Constituent Elementsis composed of

10 x C
(120.110)
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Caption: Calculation workflow for the molecular weight of 2-(6-Bromo-1H-indol-3-yl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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